3-Chloro-5-(3-chloropropoxy)pyridine

• Molecular Formula: C8H9Cl2NO
• Molecular Weight: 206.07 g/mol
• IUPAC Name: 3-chloro-5-(3-chloropropoxy)pyridine
• InChI: InChI=1S/C8H9Cl2NO/c9-2-1-3-12-8-4-7(10)5-11-6-8/h4-6H,1-3H2
• InChI Key: XKRIOOPAIMZMPY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Cl)OCCCCl

Description

3-Chloro-5-(3-chloropropoxy)pyridine is a halogenated pyridine derivative featuring a chloro substituent at the 3-position and a 3-chloropropoxy group at the 5-position. Pyridine derivatives with chloro and alkoxy substituents are valued for their bioactivity, particularly as intermediates in pesticide and fungicide synthesis .

Comparison with Similar Compounds

Structural Features and Substituent Effects

The reactivity and applications of pyridine derivatives are highly dependent on substituent positions and electronic properties. Below is a comparative analysis of structurally related compounds:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Structural Features
3-Chloro-5-(3-chloropropoxy)pyridine	3-Cl, 5-(3-chloropropoxy)	~220.5*	Chloro and chloropropoxy groups enhance electrophilicity, favoring nucleophilic substitution .
3-Chloro-5-(trifluoromethyl)pyridine	3-Cl, 5-CF₃	201.56	Trifluoromethyl group increases lipophilicity and metabolic stability .
3-Chloro-5-(phenylthio)pyridine	3-Cl, 5-SPh	215.69	Thioether linkage improves binding to biological targets (e.g., enzymes) .
2-Chloro-5-(trifluoromethyl)pyridine	2-Cl, 5-CF₃	201.56	Ortho-chloro substituent sterically hinders reactions at the 2-position .
3-Chloro-5-(chloromethyl)pyridine HCl	3-Cl, 5-(CH₂Cl)	192.47	Chloromethyl group facilitates further functionalization (e.g., alkylation) .

*Estimated based on structural analogs.

Key Observations :

• Electron-Withdrawing Groups : The trifluoromethyl group (CF₃) in 3-chloro-5-(trifluoromethyl)pyridine enhances resistance to metabolic degradation compared to alkoxy or thioether substituents .
• Alkoxy vs. Thioether Substituents : The 3-chloropropoxy group in the target compound may offer greater flexibility in forming hydrogen bonds compared to rigid thioether linkages in 3-chloro-5-(phenylthio)pyridine .

3-Chloro-5-(3-chloropropoxy)pyridine (Hypothetical Pathway)

Bioactivity Comparison:

Compound Name	Application	Activity Notes	Reference
Fluazinam (3-Cl-5-CF₃-pyridine derivative)	Fungicide	Dihedral angle (42.2°) between rings enhances binding to fungal enzymes .
N-Sulfonyl amide derivatives	Nematocidal agents	Sulfonamide group increases mortality against M. incognita (up to 73% efficacy) .
3-Chloro-5-(phenylthio)pyridine	Intermediate for C–S bond formation	High yield (93%) in site-selective reactions .

Stability and Degradation :

• Metabolites like fluopyram-picoline (from M40 degradation) highlight the environmental persistence of CF₃-substituted pyridines .
• Chloropropoxy derivatives may degrade more readily due to hydrolytic cleavage of the ether linkage .